Cas no 1805434-00-7 (5-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde)

• Product Name: 5-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde
• CAS No: 1805434-00-7
• MF: C₈H₆BrF₂NO
• MW: 250.040148258209
• CID: 4864920
• Update Time: 2025-06-12

5-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde

• Inchi： 1S/C8H6BrF2NO/c1-4-7(8(10)11)5(3-13)6(9)2-12-4/h2-3,8H,1H3
• InChI Key： XANWHWNZSTYKPQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C)C(C(F)F)=C1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 2
• Topological Polar Surface Area: 30

Additional information on 5-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde

Introduction to 5-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde (CAS No. 1805434-00-7)

5-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde, with the CAS number 1805434-00-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into the benzene-like ring structure. The presence of multiple substituents, including a bromo group, a difluoromethyl group, and a methyl group, along with the aldehyde functional group at the fourth position, makes this molecule a versatile intermediate in synthetic chemistry.

The< strong>aldehyde functionality of 5-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde serves as a crucial site for further chemical modifications. Aldehydes are well-known for their reactivity in forming various derivatives such as imines, amides, and acyl chlorides, which are pivotal in the synthesis of more complex molecules. This reactivity makes it an invaluable building block in medicinal chemistry, particularly in the development of novel therapeutic agents.

The< strong>bromo substituent on the pyridine ring adds another layer of utility to this compound. Bromine is a halogen that can participate in various organic transformations, including cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing biaryl structures and carbon-nitrogen bonds, which are prevalent in many biologically active compounds. The< strong>difluoromethyl group is another significant feature that enhances the compound's potential utility. Difluoromethyl groups are known to improve metabolic stability, lipophilicity, and binding affinity in drug candidates.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways. The< strong>2-methyl group in 5-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde can be strategically positioned to influence the electronic properties of the molecule, thereby modulating its interaction with biological targets. This flexibility allows chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of potential drug candidates.

The compound's unique structural features have made it a subject of interest in several cutting-edge research areas. For instance, studies have explored its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively.

Another area where 5-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde has shown promise is in the development of antiviral agents. The structural motifs present in this compound can be leveraged to design inhibitors that target viral proteases and polymerases. These enzymes are essential for viral replication and are key targets for antiviral drug development. The< strong>difluoromethyl group, in particular, has been shown to enhance the antiviral activity of certain compounds by improving their binding affinity to viral targets.

The synthesis of< strong>5-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde involves multi-step organic transformations that highlight its synthetic versatility. One common synthetic route involves the bromination of a pyridine precursor followed by functional group interconversion to introduce the difluoromethyl and methyl groups. The final step typically involves formylation at the fourth position using an appropriate aldehyde-forming reagent. These synthetic strategies underscore the compound's importance as a synthetic intermediate.

In terms of applications beyond pharmaceuticals, this compound has found utility in materials science and agrochemicals. For example, its derivatives have been explored as ligands in catalytic systems due to their ability to coordinate with transition metals and facilitate various organic transformations. Additionally, modifications based on this scaffold have led to the development of novel agrochemicals with enhanced efficacy and environmental safety profiles.

The< strong>CAS number 1805434-00-7 provides a unique identifier for this compound, ensuring accurate tracking and documentation in research settings. This standardized nomenclature system is essential for maintaining consistency across scientific literature and databases. Researchers relying on this compound can confidently use it in their experiments knowing that they are working with a well-characterized substance.

Efforts to optimize the synthesis of< strong>5-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde have led to greener and more efficient methodologies. Recent advances in catalytic processes have enabled researchers to achieve high yields while minimizing waste generation. These sustainable approaches align with global initiatives aimed at reducing the environmental impact of chemical synthesis.

The future prospects for this compound remain promising as new applications continue to emerge. Ongoing research is exploring its potential use in drug discovery for untapped therapeutic areas such as neurodegenerative diseases and infectious diseases caused by emerging pathogens. The adaptability of its molecular framework ensures that it will remain a valuable tool for chemists and biologists alike.